Cas no 148753-80-4 (Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide)

Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide is a quaternary ammonium compound featuring a pyridinium head group and a long hydrophobic tail with a polymerizable methacrylate moiety. This structure imparts surfactant properties, making it useful in emulsion polymerization and surface modification applications. The presence of the reactive methacrylate group allows for covalent incorporation into polymer matrices, enhancing stability and functionality. Its amphiphilic nature facilitates micelle formation, enabling controlled delivery systems or templating for nanomaterials. The bromide counterion ensures good solubility in polar solvents, while the C12 alkyl chain provides balanced hydrophobicity. This compound is particularly valuable in synthesizing functionalized polymers with tailored interfacial properties.
Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide structure
148753-80-4 structure
Product Name:Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide
CAS No:148753-80-4
MF:C21H34BrNO2
MW:412.404165744781
MDL:MFCD28969629
CID:1320514
PubChem ID:9887877
Update Time:2025-10-29

Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide
    • 12-pyridin-1-ium-1-yldodecyl 2-methylprop-2-enoate,bromide
    • 12-methacryloyloxydodecylpyridinium bromide
    • Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propen-1-yl)oxy]dodecyl]-, bromide (1:1)
    • AS-73429
    • AKOS030228071
    • SCHEMBL345541
    • 1-(12-(Methacryloyloxy)dodecyl)pyridin-1-iumbromide
    • 148753-80-4
    • DTXSID00432423
    • 1-{12-[(2-METHYLPROP-2-ENOYL)OXY]DODECYL}PYRIDIN-1-IUM BROMIDE
    • 1-(12-(Methacryloyloxy)dodecyl)pyridin-1-ium bromide
    • 12-pyridin-1-ium-1-yldodecyl 2-methylprop-2-enoate;bromide
    • A11275
    • MDL: MFCD28969629
    • Inchi: 1S/C21H34NO2.BrH/c1-20(2)21(23)24-19-15-10-8-6-4-3-5-7-9-12-16-22-17-13-11-14-18-22;/h11,13-14,17-18H,1,3-10,12,15-16,19H2,2H3;1H/q+1;/p-1
    • InChI Key: NGRNLZCYRVFRFP-UHFFFAOYSA-M
    • SMILES: [Br-].O(C(C(=C)C)=O)CCCCCCCCCCCC[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 376.9112
  • Monoisotopic Mass: 411.17729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 335
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • PSA: 30.18

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Additional information on Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide

Comprehensive Guide to Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide (CAS No. 148753-80-4)

Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide (CAS No. 148753-80-4) is a specialized quaternary ammonium compound with a unique molecular structure that combines a pyridinium core with a long hydrophobic chain and a reactive methacrylate group. This compound has garnered significant attention in the fields of polymer chemistry, surface modification, and advanced material science. Its versatility stems from the dual functionality of the pyridinium bromide moiety, which imparts ionic characteristics, and the methacrylate group, enabling covalent bonding in polymerization reactions.

One of the most compelling applications of Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide is in the development of antimicrobial coatings. With the global surge in demand for hygienic surfaces—driven by recent health crises—this compound's ability to integrate into polymers and confer long-lasting antibacterial properties has made it a focal point for research. The quaternary ammonium group disrupts microbial cell membranes, while the methacrylate functionality ensures durable attachment to surfaces like medical devices, textiles, and packaging materials.

In the realm of nanotechnology, this compound serves as a critical building block for functionalized nanoparticles. Researchers leverage its amphiphilic nature (combining hydrophilic pyridinium and hydrophobic alkyl chains) to stabilize emulsions or modify nanoparticle surfaces. A trending topic in this space is its role in drug delivery systems, where the compound’s structure facilitates the creation of pH-responsive carriers that release therapeutics selectively in acidic environments (e.g., tumor sites).

The synthesis of Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide typically involves a multi-step process, including the quaternization of pyridine with a bromoalkyl precursor and subsequent esterification with methacrylic acid. Its solubility profile—soluble in polar solvents like water, methanol, and DMF—makes it adaptable for diverse formulations. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a key concern for industrial buyers.

From an industrial perspective, the compound aligns with the growing emphasis on green chemistry. Its potential use in UV-curable coatings reduces reliance on volatile organic compounds (VOCs), addressing regulatory pressures and sustainability goals. Additionally, its incorporation into ionic liquids for battery electrolytes is an emerging application, tapping into the booming energy storage market.

For researchers exploring structure-activity relationships, the C12 alkyl spacer in Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide offers a balance between flexibility and molecular order, influencing self-assembly behaviors. This property is particularly relevant in supramolecular chemistry studies, where precise control over nanoscale organization is paramount.

In summary, Pyridinium, 1-[12-[(2-methyl-1-oxo-2-propenyl)oxy]dodecyl]-, bromide (CAS No. 148753-80-4) is a multifaceted compound bridging material innovation and biological applications. Its design caters to contemporary needs—from antimicrobial solutions to smart materials—making it a valuable asset for both academic and industrial R&D. As advancements in polymer functionalization and nanomedicine accelerate, this compound’s role is poised to expand further.

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